4-Chloro-N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide

• CAS No.: 374084-31-8
• Product Name: 4-Chloro-N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide
• Molecular Formula: C18H12ClN3OS
• Molecular Weight: 353.8 g/mol
• IUPAC Name: 4-chloro-N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide
• Standard InChI: InChI=1S/C18H12ClN3OS/c19-13-8-6-12(7-9-13)18(23)21-17-16(14-4-3-11-24-14)20-15-5-1-2-10-22(15)17/h1-11H,(H,21,23)
• Standard InChIKey: AZKMWHRDICVYEI-UHFFFAOYSA-N
• SMILES: C1=CC2=NC(=C(N2C=C1)NC(=O)C3=CC=C(C=C3)Cl)C4=CC=CS4
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1)NC(=O)C3=CC=C(C=C3)Cl)C4=CC=CS4
• Appearance: Solid powder
• Description: DS2 is a selective positive allosteric modulator of d-GABAA receptors.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-chloro-N-(2-(2-thienyl)imidazo(1,2-a)pyridin-3-yl)benzamide; DS-2 compound; DS2 compound
• Reference: 1: Lip GY, Potpara T, Boriani G, Blomström-Lundqvist C. A tailored treatment strategy: a modern approach for stroke prevention in patients with atrial fibrillation. J Intern Med. 2016 May;279(5):467-76. doi: 10.1111/joim.12468. Epub 2016 Mar 22. Review. PubMed PMID: 27001354.; 2: Zhu W, He W, Guo L, Wang X, Hong K. The HAS-BLED Score for Predicting Major Bleeding Risk in Anticoagulated Patients With Atrial Fibrillation: A Systematic Review and Meta-analysis. Clin Cardiol. 2015 Sep;38(9):555-61. doi: 10.1002/clc.22435. Review. PubMed PMID: 26418409.; 3: Dzeshka MS, Lane DA, Lip GY. Stroke and bleeding risk in atrial fibrillation: navigating the alphabet soup of risk-score acronyms (CHADS2 , CHA2 DS2 -VASc, R2 CHADS2 , HAS-BLED, ATRIA, and more). Clin Cardiol. 2014 Oct;37(10):634-44. doi: 10.1002/clc.22294. Epub 2014 Aug 28. Review. PubMed PMID: 25168181.; 4: Verheugt FW. Advances in stroke prevention in atrial fibrillation: enhanced risk stratification combined with the newer oral anticoagulants. Clin Cardiol. 2013 Jun;36(6):312-22. doi: 10.1002/clc.22122. Epub 2013 Apr 8. Review. PubMed PMID: 23568790.; 5: Danelich IM, Reed BN, Hollis IB, Cook AM, Rodgers JE. Clinical update on the management of atrial fibrillation. Pharmacotherapy. 2013 Apr;33(4):422-46. doi: 10.1002/phar.1217. Review. PubMed PMID: 23553811.; 6: Zafrilla B, Martínez-Espinosa RM, Bonete MJ, Butt JN, Richardson DJ, Gates AJ. A haloarchaeal ferredoxin electron donor that plays an essential role in nitrate assimilation. Biochem Soc Trans. 2011 Dec;39(6):1844-8. doi: 10.1042/BST20110709. Review. PubMed PMID: 22103537.; 7: Baskova IP, Zavalova LL. [Polyfunctionality of destabilase, a lysozyme from a medicinal leech]. Bioorg Khim. 2008 May-Jun;34(3):337-43. Review. Russian. PubMed PMID: 18672682.; 8: Sidler D, Arndt HR, van Niekerk AA. Medical futility and end-of-life care. S Afr Med J. 2008 Apr;98(4):284-6. Review. PubMed PMID: 18637637.; 9: Studholme DJ, Dixon R. Domain architectures of sigma54-dependent transcriptional activators. J Bacteriol. 2003 Mar;185(6):1757-67. Review. PubMed PMID: 12618438; PubMed Central PMCID: PMC150144.
• PubChem Compound: 979718
• Last Modified: Nov 11 2021